Cas no 137076-50-7 (1,4,7,10-Tetrakis(ethoxycarbonylmethyl)-1,4,7,10-tetraazacyclododecane)

• Product Name: 1,4,7,10-Tetrakis(ethoxycarbonylmethyl)-1,4,7,10-tetraazacyclododecane
• CAS No: 137076-50-7
• MF: C₂₄H₄₄N₄O₈
• MW: 516.628167152405
• CID: 91759
• PubChem ID: 5255369
• Update Time: 2025-04-18

1,4,7,10-Tetrakis(ethoxycarbonylmethyl)-1,4,7,10-tetraazacyclododecane Chemical and Physical Properties

Names and Identifiers

• 1,4,7,10-Tetrakis(ethoxycarbonylmethyl)-1,4,7,10-tetraazacyclododecane
• DOTAEt
• ethyl 2-[4,7,10-tris(2-ethoxy-2-oxoethyl)-1,4,7,10-tetrazacyclododec-1-yl]acetate
• 1,4,7,10-Tetraazacyclododecane-1,4,7,10-tetraacetic acid, 1,4,7,10-tetraethyl ester
• MFCD09263313
• 137076-50-7
• Tetraethyl 2,2',2'',2'''-(1,4,7,10-tetraazacyclododecane-1,4,7,10-tetrayl)tetraacetate
• DTXSID40413610
• SCHEMBL8912811
• DB-250066

• MDL： MFCD09263313
• Inchi： 1S/C24H44N4O8/c1-5-33-21(29)17-25-9-11-26(18-22(30)34-6-2)13-15-28(20-24(32)36-8-4)16-14-27(12-10-25)19-23(31)35-7-3/h5-20H2,1-4H3
• InChI Key： SHXTUKRRXWXLMI-UHFFFAOYSA-N
• SMILES： O(CC)C(CN1CCN(CC(=O)OCC)CCN(CC(=O)OCC)CCN(CC(=O)OCC)CC1)=O

Computed Properties

• Exact Mass: 516.31600
• Monoisotopic Mass: 516.31591437g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 36
• Rotatable Bond Count: 16
• Complexity: 551
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 118Ų
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.3

Experimental Properties

• Color/Form: White or cream powder
• Density: 1.091
• Boiling Point: 569.7°C at 760 mmHg
• Flash Point: 298.3°C
• Refractive Index: 1.472
• PSA: 118.16000
• LogP: -0.78800
• Solubility: Soluble in water
• Sensitiveness: Hygroscopic